7-fluoro-3-((pyridin-2-ylmethyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 1,2,4-thiadiazine 1,1-dioxide, which is a type of heterocyclic compound . Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely include a 1,2,4-thiadiazine ring with a sulfur dioxide group attached, making it a 1,1-dioxide. The 7-fluoro-3-((pyridin-2-ylmethyl)thio) substituents indicate the presence of a fluorine atom and a thioether group attached to the thiadiazine ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the sulfur dioxide group could potentially make the compound more polar and increase its solubility in polar solvents .Scientific Research Applications
Cognitive Enhancement
Research on fluorinated 1,2,4-benzothiadiazine 1,1-dioxides has identified compounds with significant cognitive-enhancing effects. These compounds act as positive allosteric modulators of AMPA receptors, which are critical for synaptic transmission and plasticity. For instance, a study demonstrated the discovery of orally active cognitive enhancers that showed marked cognitive-enhancing effects in vivo after oral administration to rats. The study also highlighted the positive impact of fluorine atoms on the pharmacokinetic behavior and metabolic stability of these compounds (Francotte et al., 2010).
Anticancer Activity
Fluoro-substituted compounds have shown potential anticancer activity. For example, novel fluoro-substituted benzo[b]pyran derivatives have been synthesized and tested against various human cancer cell lines, demonstrating anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005). This highlights the therapeutic potential of fluoro-substituted compounds in cancer treatment.
Pharmacology
The pharmacological application of benzothiadiazine derivatives extends to selective inhibition and modulation of biological targets. For example, 3-alkylamino-7-halo-4H-1,2,4-benzothiadiazine 1,1-dioxides have been synthesized and shown to exhibit tissue-selective effects by activating ATP-sensitive potassium channels, with variations in substituents affecting potency and selectivity (de Tullio et al., 2003). This suggests their potential use in developing treatments for conditions requiring specific tissue targeting.
Mechanism of Action
The mechanism of action would depend on the specific biological activity of the compound. Many heterocyclic compounds are known to have diverse biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
The future directions for research on this compound would likely involve further exploration of its biological activity and potential applications in medicinal chemistry. Given the wide range of activities exhibited by heterocyclic compounds, this compound could have potential uses in the development of new drugs .
Properties
IUPAC Name |
7-fluoro-3-(pyridin-2-ylmethylsulfanyl)-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FN3O2S2/c14-9-4-5-11-12(7-9)21(18,19)17-13(16-11)20-8-10-3-1-2-6-15-10/h1-7H,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REHGMAMFDNDWPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.